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Compound of Interest

Compound Name: 1-Bromoadamantane

Cat. No.: B121549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 1-
bromoadamantane, a key intermediate in the synthesis of various pharmaceuticals and

advanced materials. Understanding these fundamental physical properties is crucial for its

purification, handling, and application in further chemical reactions. This document outlines the

established values for these properties, details the experimental methodologies for their

determination, and provides context on their significance.

Core Physicochemical Data
The melting and boiling points of 1-bromoadamantane are critical parameters for its

characterization and are summarized below. These values have been consistently reported

across various chemical suppliers and databases.
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Physical Property Value Units

Melting Point 116 - 120 °C

241 - 248 °F

389.15 - 393.15 K

Boiling Point 226 °C

439 °F

499.15 K

Significance in Research and Development
1-Bromoadamantane serves as a bulky, lipophilic building block in medicinal chemistry and

materials science.[1] Its adamantane cage structure imparts unique properties to target

molecules, including increased metabolic stability and enhanced binding to specific receptors.

The melting point is a crucial indicator of purity; a sharp melting point range is characteristic of

a pure compound, while impurities typically cause a depression and broadening of this range.

[2][3][4] The boiling point is essential for purification by distillation, although its high value often

leads to the use of vacuum distillation to prevent decomposition.

Experimental Protocols for Determination
While specific experimental reports detailing the determination of 1-bromoadamantane's

melting and boiling points are not readily available, the following are standard and widely

accepted methodologies for such crystalline organic compounds.

Melting Point Determination by Capillary Method
The capillary method is the most common technique for determining the melting point of a

crystalline solid like 1-bromoadamantane.[2][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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Mortar and pestle

Spatula

Thermometer

Procedure:

A small sample of dry, crystalline 1-bromoadamantane is finely ground using a mortar and

pestle.[4]

The open end of a capillary tube is tapped into the powdered sample.[3]

The tube is inverted and tapped gently to pack the solid into the closed end, aiming for a

sample height of 1-2 mm.[3][6]

The loaded capillary tube is placed into the heating block of the melting point apparatus

alongside a calibrated thermometer.[2]

The sample is heated at a steady rate. For an unknown sample, a rapid initial heating can

determine an approximate melting range.[2][4]

A second, more precise measurement is then performed with a fresh sample, heating slowly

(approximately 1-2°C per minute) as the temperature approaches the expected melting

point.[2][3]

The melting range is recorded from the temperature at which the first droplet of liquid is

observed to the temperature at which the last crystal melts.[6]

Boiling Point Determination by Distillation Method
For a non-volatile solid with a high boiling point like 1-bromoadamantane, distillation is a

suitable method for boiling point determination, often performed under reduced pressure.

Apparatus:

Distillation flask

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b121549?utm_src=pdf-body
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/product/b121549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condenser

Receiving flask

Thermometer and adapter

Heating mantle

Boiling chips or magnetic stirrer

Vacuum source (for vacuum distillation)

Procedure:

A sample of 1-bromoadamantane (at least 5 mL, if available in liquid form or melted) is

placed in the distillation flask along with boiling chips or a stir bar to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm leading to the condenser to accurately measure the temperature of the

vapor that is in equilibrium with the liquid.

The flask is heated gently.

The temperature is recorded when the liquid is boiling and a stable temperature is observed

on the thermometer as the vapor condenses and collects in the receiving flask. This stable

temperature is the boiling point.

It is crucial to record the atmospheric pressure at the time of the measurement, as the boiling

point is pressure-dependent.[7][8]

Logical Relationship of Physical States
The physical state of 1-bromoadamantane is directly dependent on its temperature relative to

its melting and boiling points. The following diagram illustrates this relationship.
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Physical States of 1-Bromoadamantane

Phase Transitions
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Caption: Phase transitions of 1-bromoadamantane with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121549#1-bromoadamantane-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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